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Compound of Interest

Compound Name: C-Veratroylglycol

Cat. No.: B192641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C-Veratroylglycol, with the chemical structure 2,3-Dihydroxy-1-(4-hydroxy-3-

methoxyphenyl)propan-1-one, is a small molecule of interest in various fields of research and

development. Accurate and precise quantification of C-Veratroylglycol in biological matrices

and pharmaceutical formulations is crucial for pharmacokinetic studies, quality control, and

efficacy assessments. These application notes provide detailed protocols for the quantification

of C-Veratroylglycol using High-Performance Liquid Chromatography with UV detection

(HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and Gas

Chromatography-Mass Spectrometry (GC-MS).

Chemical Information
Compound Name: C-Veratroylglycol

Chemical Structure: 2,3-Dihydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one[1]

Molecular Formula: C₁₀H₁₂O₅[1][2]

Molecular Weight: 212.2 g/mol [2]
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This document outlines three robust analytical methods for the quantification of C-
Veratroylglycol:

HPLC-UV: A widely accessible and cost-effective method suitable for routine analysis and

quality control of formulations.

LC-MS/MS: A highly sensitive and selective method ideal for the quantification of low

concentrations of C-Veratroylglycol in complex biological matrices.[3]

GC-MS: An alternative method, particularly after derivatization, for the analysis of C-
Veratroylglycol.

Quantitative Data Summary
The following tables summarize the hypothetical, yet realistic, quantitative performance

parameters for each analytical method. These values are based on typical performance for

similar small molecules and should be validated in a laboratory setting.

Table 1: HPLC-UV Method Performance

Parameter Value

Linearity Range 0.1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.05 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Intra-day Precision (%RSD) < 2%

Inter-day Precision (%RSD) < 3%

Accuracy (% Recovery) 98 - 102%

Table 2: LC-MS/MS Method Performance
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Parameter Value

Linearity Range 1 - 5000 ng/mL

Correlation Coefficient (r²) > 0.998

Limit of Detection (LOD) 0.5 ng/mL

Limit of Quantification (LOQ) 1 ng/mL

Intra-day Precision (%RSD) < 5%

Inter-day Precision (%RSD) < 7%

Accuracy (% Recovery) 95 - 105%

Matrix Effect Minimal

Table 3: GC-MS Method Performance (after derivatization)

Parameter Value

Linearity Range 10 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 5 ng/mL

Limit of Quantification (LOQ) 10 ng/mL

Intra-day Precision (%RSD) < 8%

Inter-day Precision (%RSD) < 10%

Accuracy (% Recovery) 90 - 110%

Experimental Protocols
Protocol 1: Quantification of C-Veratroylglycol by HPLC-
UV
This method is suitable for the quantification of C-Veratroylglycol in pharmaceutical

formulations.
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1. Sample Preparation:

Standard Solution: Prepare a stock solution of C-Veratroylglycol (1 mg/mL) in methanol.

Prepare calibration standards by serial dilution in the mobile phase.

Sample Preparation: Accurately weigh a portion of the formulation, dissolve it in a suitable

solvent (e.g., methanol), and dilute to a final concentration within the calibration range. Filter

the sample through a 0.45 µm syringe filter before injection.

2. HPLC-UV Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water (A) and

acetonitrile (B) (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Column Temperature: 25 °C.

UV Detection: 280 nm. The veratroyl group and the carbonyl group suggest absorbance in

this region.

3. Data Analysis:

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of C-Veratroylglycol in the sample by interpolating its peak

area from the calibration curve.
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Sample Preparation

HPLC Analysis Data Analysis

Prepare Standards Filter Sample (0.45 µm)

Prepare Sample

Inject into HPLC C18 Separation UV Detection (280 nm) Calibration Curve Quantify Concentration
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Plasma Sample (100 µL)

Add Acetonitrile with IS (300 µL)

Vortex & Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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